
Strategic Registration and Characterization of 2-
Propylproline: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-propylproline

CAS No.: 637020-45-2

Cat. No.: B1451480

Get Quote

Executive Summary
The registration of 2-propylproline (specifically

-propylproline) with the Chemical Abstracts Service (CAS) is a critical milestone in moving a
peptidomimetic candidate from bench to development. As a non-proteinogenic amino acid, 2-
propylproline introduces specific conformational constraints (helix-breaking or turn-inducing)
essential for next-generation peptide therapeutics.

This guide addresses a common misconception: You do not "create" a CAS number; you

submit a substance for assignment. If the substance is novel, CAS assigns a new identifier. If it

exists, you must locate the correct existing identifier to avoid regulatory redundancy.

Critical Safety Note: Do not confuse 2-propylproline (an amino acid derivative) with "

-propyl-

-aminoketones" (often associated with cathinone stimulants). This guide focuses strictly on the
pyrrolidine-2-carboxylic acid scaffold.
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Part 1: Chemical Identity & Stereochemical
Definition
Before initiating any registration workflow, the chemical identity must be unambiguous. CAS

Registry is stereospecific; a racemic mixture, an (S)-enantiomer, and an (R)-enantiomer will all

receive different CAS numbers.

The Molecule: 2-Propylproline[1][2][3][4][5]
IUPAC Name: 2-propylpyrrolidine-2-carboxylic acid[1]

Molecular Formula:

[2]

Key Structural Feature: The

-carbon is quaternary, bonded to the amine, the carboxylate, the propyl side chain, and the
pyrrolidine ring.

Stereochemical Variants
You must determine which isomer you possess. Using a generic CAS number for a specific

enantiomer in a regulatory filing (e.g., IND or IMPD) is a critical compliance error.

2-Propylproline
(Parent Structure)

(S)-2-Propylproline
(L-configuration analog)

Target for Bioactivity Chiral Synthesis 

(R)-2-Propylproline
(D-configuration analog)
Often Unnatural/Inactive

Racemic Mixture
(50:50 S/R)

Requires Chiral Resolution
 Non-selective 

Separate via HPLC

Click to download full resolution via product page
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Figure 1: Stereochemical hierarchy of 2-propylproline. CAS assigns unique identifiers to each

node.

Part 2: The Pre-Registration Audit (Search Strategy)
Before paying for registration, you must verify if your specific form already exists.

Known CAS Numbers (Reference Data)
Based on current registry data, the following identifiers exist. Verify these against your specific

salt form (HCl, TFA, Free Base).

Substance Identity Stereochemistry
CAS Registry
Number

Note

2-propylproline

hydrochloride
Racemic / Unspecified 2103397-17-5

Common commercial

form

(R)-

-allyl-proline
Enantiopure (R) 177206-69-8 Analog (for reference)

-methyl-L-proline Enantiopure (S) 42856-71-3 Analog (for reference)

Search Protocol
Do not rely on Google. Use SciFinder-n or CAS STNext for authoritative verification.

Exact Structure Search: Draw the specific enantiomer.

Substructure Search: If the exact match fails, search the core pyrrolidine-2-carboxylic acid

with a propyl substituent at position 2.

Stereo-search: Ensure "Match Stereochemistry" is enabled.

Part 3: The CAS Registration Workflow (IES)
If your specific isomer or salt form (e.g., (S)-2-propylproline tosylate) does not exist, you must

utilize the CAS Inventory Expert Service (IES). This is the standard pathway for obtaining a
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CAS number for regulatory submissions (TSCA PMN, REACH).

Step-by-Step Registration Protocol

Start: Novel Substance Identified

1. SciFinder-n Audit
(Does CAS RN exist?)

Match Found?

Use Existing CAS RN
(Verify Salt/Stereochem)

Yes

2. Order CAS Inventory
Expert Service (IES)

No

3. Prepare Data Package
(Structure, Name, Formula)

4. Submit via CAS Client Services

5. Receive CA Index Name
& New CAS RN
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Click to download full resolution via product page

Figure 2: Decision tree for CAS Number acquisition. The IES pathway is required only for novel

substances.

IES Submission Requirements
To obtain a new number, you must provide CAS with:

Chemical Structure Diagram: Must clearly indicate stereochemistry (wedge/dash).

Molecular Formula:

(for free base).[3]

Systematic Name (Proposed): e.g., (2S)-2-propylpyrrolidine-2-carboxylic acid. CAS will

generate the official CA Index Name.

Confidentiality Level:

Public: The number and substance are linked in the public registry.

Confidential: You receive the number, but the identity is not searchable by others (common

for pre-patent molecules).

Part 4: Analytical Characterization (The "Evidence")
For internal validation and potential regulatory questions, you must prove you have synthesized

2-propylproline and not an isomer (like 3-propylproline) or the wrong enantiomer.

Nuclear Magnetic Resonance (NMR)
The quaternary

-carbon destroys the typical

-proton signal found in standard proline.

NMR (D
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O/DCl): Look for the disappearance of the

-H signal (usually ~4.0-4.5 ppm in Pro).

Diagnostic Signal: The propyl group methyl triplet (

ppm) and the methylene multiplets (

ppm).

NMR: The quaternary carbon (C2) will appear significantly downfield (

ppm) compared to standard alkyl carbons, but distinct from the carbonyl (

ppm).

Chiral HPLC (Enantiomeric Excess)
To distinguish (S) from (R) for CAS specification:

Column: Chiralpak AD-H or Chiralcel OD-H (Daicel).

Mobile Phase: Hexane/IPA/TFA (e.g., 90:10:0.1).

Derivatization: Often requires N-protection (e.g., Boc or Cbz) or esterification to improve

resolution on chiral columns, as free amino acids can streak.

Note: If you register the free acid, ensure your data supports the free acid structure, even

if you used a derivative to prove chirality.

Mass Spectrometry (HRMS)
Technique: ESI-TOF (Positive Mode).

Target Ion:

(Calc. for

).

Part 5: Regulatory Implications
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TSCA (USA)
If you intend to manufacture 2-propylproline for commercial sale (not just R&D), it must be on

the TSCA Inventory.

PMN (Premanufacture Notice): Requires the CA Index Name obtained via IES.[4]

R&D Exemption: If used solely for R&D under supervision, full TSCA registration may be

waived, but the CAS number is still useful for safety data sheets (SDS).

REACH (EU)
EC Number: If the substance is new, it will not have an EC number. You will use the CAS

number and IUPAC name for the inquiry dossier.[5]

References
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assigning CAS numbers and CA Index Names).[7] [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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